Cas no 1118801-28-7 (6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide)

• Product Name: 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide
• CAS No: 1118801-28-7
• MF: C₁₈H₁₇ClF₃N₃O₄S
• MW: 463.858492612839
• CID: 5450428
• PubChem ID: 40207843
• Update Time: 2025-10-25

6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-[5-(1-pyrrolidinylsulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]-3-pyridinecarboxamide
• 6-chloro-N-[5-pyrrolidin-1-ylsulfonyl-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide
• EN300-26615230
• 1118801-28-7
• 6-CHLORO-N-[5-(PYRROLIDINE-1-SULFONYL)-2-(2,2,2-TRIFLUOROETHOXY)PHENYL]PYRIDINE-3-CARBOXAMIDE
• AKOS007982213
• Z28425195
• 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide

• Inchi： 1S/C18H17ClF3N3O4S/c19-16-6-3-12(10-23-16)17(26)24-14-9-13(30(27,28)25-7-1-2-8-25)4-5-15(14)29-11-18(20,21)22/h3-6,9-10H,1-2,7-8,11H2,(H,24,26)
• InChI Key： SPYXRNCSEYJWNR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1=C(C=CC(=C1)S(N1CCCC1)(=O)=O)OCC(F)(F)F)=O

Computed Properties

• Exact Mass: 463.0580394g/mol
• Monoisotopic Mass: 463.0580394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.506±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.29±0.70(Predicted)

Additional information on 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide

Introduction to 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide (CAS No. 1118801-28-7)

6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1118801-28-7, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloro substituent, a pyridine core, and a pyrrolidine-1-sulfonyl moiety, which contribute to its complex reactivity and biological interactions.

The presence of the chloro group at the 6-position of the pyridine ring enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the pyrrolidine-1-sulfonyl group introduces a sulfonamide functionality, which is well-known for its role in drug design due to its ability to form stable hydrogen bonds and interact with biological targets. The 2-(2,2,2-trifluoroethoxy)phenyl moiety further adds to the molecular complexity by incorporating a trifluoromethyl group and an ether linkage, both of which are frequently employed in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with various biological targets. Studies suggest that 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic diseases. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates, making this compound a promising candidate for further investigation.

In vitro studies have begun to uncover the pharmacological profile of this molecule. Initial experiments indicate that it demonstrates moderate binding affinity to several protein targets, including enzymes involved in signal transduction pathways. The pyrrolidine-1-sulfonyl moiety appears to play a crucial role in mediating these interactions by forming hydrogen bonds with key residues in the active sites of target proteins. Furthermore, the chloro group may participate in dipole-dipole interactions or halogen bonding, further stabilizing the binding complex.

The synthesis of 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various fragments of this compound efficiently. Additionally, the use of protecting group strategies has allowed for selective functionalization at multiple sites within the molecule.

The potential therapeutic applications of this compound are broad and exciting. Given its structural similarities to known bioactive molecules, it is conceivable that it could be developed into a drug candidate for conditions such as cancer, neurodegenerative disorders, or autoimmune diseases. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive scaffold for drug discovery programs. Researchers are currently exploring derivatives of this compound with enhanced potency and selectivity by modifying substituents such as the chloro group or introducing additional functional groups.

The role of computational tools in optimizing lead compounds cannot be overstated. Molecular docking studies have been particularly useful in predicting how 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide interacts with biological targets at an atomic level. These simulations have provided valuable insights into binding modes and have guided experimental efforts toward rational drug design. By integrating computational predictions with experimental validation, scientists can accelerate the discovery process significantly.

The future prospects for this compound are promising. As research continues to uncover new biological targets and mechanisms of disease, molecules like 6-Chloro-N-[5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)phenyl]pyridine-3-carboxamide will play an increasingly important role in therapeutic development. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory discoveries into clinical applications. With ongoing advancements in synthetic methodologies and computational biology, it is anticipated that this compound will contribute significantly to the next generation of pharmaceuticals.